Cas no 2228514-31-4 (tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate
• CAS No: 2228514-31-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5832270
• PubChem ID: 165715218
• Update Time: 2025-07-02

tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate
• tert-butyl N-[2-hydroxy-4-(piperidin-4-yloxy)phenyl]carbamate
• EN300-1871863
• 2228514-31-4

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(20)18-13-5-4-12(10-14(13)19)21-11-6-8-17-9-7-11/h4-5,10-11,17,19H,6-9H2,1-3H3,(H,18,20)
• InChI Key： JILFWZKUEGPSHY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228514-31-4)

tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228514-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidin-4-yloxy and hydroxyphenylcarbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and compatibility with modern drug discovery protocols.

The molecular structure of tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate features a tert-butyl group, which enhances its stability and solubility in organic solvents. This attribute makes it particularly valuable in medicinal chemistry, where solubility and bioavailability are paramount. The presence of the piperidine ring further contributes to its pharmacological relevance, as piperidine derivatives are known for their wide-ranging biological activities, including antimicrobial and anti-inflammatory effects.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate has surged, driven by advancements in targeted drug delivery systems and personalized medicine. This compound is often discussed in the context of small molecule inhibitors and kinase modulators, which are hot topics in oncology and neurodegenerative disease research. Its role in the development of next-generation therapeutics underscores its importance in contemporary scientific endeavors.

From a synthetic perspective, tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate is synthesized through multi-step organic reactions, often involving protective group strategies to ensure the integrity of its functional groups. The carbamate moiety, in particular, is a key feature that facilitates its incorporation into larger molecular frameworks. This adaptability has made it a favorite among chemists working on peptide mimetics and protease inhibitors, areas that are currently trending in academic and industrial research.

The compound's CAS No. 2228514-31-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance. Users often inquire about its spectroscopic data, synthetic protocols, and commercial availability, indicating a strong interest in both its theoretical and practical aspects. Additionally, its potential applications in green chemistry and sustainable synthesis are emerging as popular discussion points, aligning with global trends toward environmentally friendly practices.

Quality control and analytical characterization of tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate are critical to ensure its efficacy in downstream applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for researchers who rely on consistent and reproducible results in their experiments.

In conclusion, tert-butyl N-2-hydroxy-4-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228514-31-4) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a subject of ongoing interest and investigation. As the scientific community continues to explore new frontiers in drug discovery and development, this compound is poised to play a pivotal role in shaping the future of therapeutic innovations.